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(2S,5R,6R)-6-bromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid (2S,5R,6R)-6-bromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 75527-87-6
VCID: VC21091891
InChI: InChI=1S/C8H10BrNO5S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)16(8,14)15/h3-4,6H,1-2H3,(H,12,13)/t3-,4+,6-/m1/s1
SMILES: CC1(C(N2C(S1(=O)=O)C(C2=O)Br)C(=O)O)C
Molecular Formula: C8H10BrNO5S
Molecular Weight: 312.14 g/mol

(2S,5R,6R)-6-bromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

CAS No.: 75527-87-6

Cat. No.: VC21091891

Molecular Formula: C8H10BrNO5S

Molecular Weight: 312.14 g/mol

* For research use only. Not for human or veterinary use.

(2S,5R,6R)-6-bromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid - 75527-87-6

Specification

CAS No. 75527-87-6
Molecular Formula C8H10BrNO5S
Molecular Weight 312.14 g/mol
IUPAC Name (2S,5R,6R)-6-bromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
Standard InChI InChI=1S/C8H10BrNO5S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)16(8,14)15/h3-4,6H,1-2H3,(H,12,13)/t3-,4+,6-/m1/s1
Standard InChI Key PRRXJFSPPODDDK-ALEPSDHESA-N
Isomeric SMILES CC1([C@@H](N2[C@H](S1(=O)=O)[C@@H](C2=O)Br)C(=O)O)C
SMILES CC1(C(N2C(S1(=O)=O)C(C2=O)Br)C(=O)O)C
Canonical SMILES CC1(C(N2C(S1(=O)=O)C(C2=O)Br)C(=O)O)C

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